4-Bromo-3-fluorobiphenyl

• IUPAC Name: 1-bromo-2-fluoro-4-phenylbenzene
• InChI: InChI=1S/C12H8BrF/c13-11-7-6-10(8-12(11)14)9-4-2-1-3-5-9/h1-8H
• InChI Key: QSVXXQNLMJMOPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C=C2)Br)F
• Molecular Formula: C12H8BrF
• Molecular Weight: 251.09 g/mol

Description

4-Bromo-3-fluorobiphenyl is a useful research compound. Its molecular formula is C12H8BrF and its molecular weight is 251.09 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis Methods and Optimization : Studies have focused on the synthesis of 4-Bromo-2-fluorobiphenyl and related compounds, exploring one-pot methods and various reaction conditions to optimize yield and cost-effectiveness (Li Yong-qiang, 2012); (Xiao Sheng-xian, 2007).

• Electronic and Material Properties : The synthesis and transition temperatures of some 4'-alkyl- and 4'-alkoxy-4-cyano-3-fluorobiphenyls have been examined, highlighting the significant effect of fluoro substitution on electronic properties and phase stabilities in biphenyls (G. W. Gray et al., 1995).

• Pharmacological and Biochemical Applications : Research has explored the metabolism of bromo-, chloro-, and fluorobiphenyls, revealing insights into hydroxylation pathways and metabolic rates in different biological systems (J. Borlakoglu, J. Wilkins, 1993); (A. Parkinson, S. Safe, 1982).

• Applications in Chemical Synthesis : Various studies have detailed the use of bromo- and fluorobiphenyl derivatives in synthesizing different chemical intermediates, emphasizing their role in creating diverse biologically active compounds (Yanan Qiu et al., 2009); (T. Forngren et al., 1998).

• Liquid Crystals and Display Materials : The compound has been used as an intermediate in the synthesis of materials for liquid crystal displays, indicating its relevance in advanced material science (Ren Guo-du, 2001).

• Radiation Protection Features : Some studies have investigated the radiation protection features of compounds including 4-bromophenyl and 4-fluorophenyl derivatives, which are significant in medical oncology and nuclear medicine (D. Yılmaz et al., 2020).